2-(3-((4-ethylphenyl)sulfonyl)-6-fluoro-4-oxoquinolin-1(4H)-yl)-N-phenylacetamide

• IUPAC Name: 2-[3-(4-ethylphenyl)sulfonyl-6-fluoro-4-oxoquinolin-1-yl]-N-phenylacetamide
• InChI: InChI=1S/C25H21FN2O4S/c1-2-17-8-11-20(12-9-17)33(31,32)23-15-28(16-24(29)27-19-6-4-3-5-7-19)22-13-10-18(26)14-21(22)25(23)30/h3-15H,2,16H2,1H3,(H,27,29)
• InChI Key: KBFNHACNKDPCQY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)C2=CN(C3=C(C2=O)C=C(C=C3)F)CC(=O)NC4=CC=CC=C4
• Molecular Formula: C25H21FN2O4S
• Molecular Weight: 464.5 g/mol

Description

2-(3-((4-ethylphenyl)sulfonyl)-6-fluoro-4-oxoquinolin-1(4H)-yl)-N-phenylacetamide is a useful research compound. Its molecular formula is C25H21FN2O4S and its molecular weight is 464.51. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Research has shown that similar quinoline derivatives possess broad-spectrum antibacterial properties. Compounds like "1,4-dihydro-1-ethyl-6-fluoro-7-(4-methyl-1-piperazinyl)-4-oxoquinoline- 3-carboxylic acid" have been identified as potent antibacterial agents effective against experimental infections, suggesting potential applications in the development of new antibiotics to tackle systemic infections (Goueffon et al., 1981).

Anticancer Activity

Quinazolinone-based derivatives, like those studied by Riadi et al. (2021), have been synthesized and evaluated for their cytotoxic activity against various human cancer cell lines, showing potent inhibitory activity towards VEGFR-2 and EGFR tyrosine kinases. This reflects the potential of such compounds to act as effective anti-cancer agents, which could be explored in compounds with similar structures (Riadi et al., 2021).

Novel Synthetic Routes and Molecular Structures

Studies have also focused on the synthesis of new quinoline and quinazoline derivatives, demonstrating innovative synthetic routes that could be applied to the production of "2-(3-((4-ethylphenyl)sulfonyl)-6-fluoro-4-oxoquinolin-1(4H)-yl)-N-phenylacetamide". For instance, Hashimoto et al. (2007) reported on the practical synthesis and molecular structure of potent broad-spectrum antibacterial isothiazoloquinolones, highlighting the importance of structural analysis in understanding the activity of such compounds (Hashimoto et al., 2007).

Potential as PDE4 Inhibitors

Another significant area of research is the development of phosphodiesterase 4 (PDE4) inhibitors, like CHF6001, which have been designed for use in pulmonary diseases. Such studies underline the therapeutic potential of structurally similar compounds in treating asthma and chronic obstructive pulmonary disease (Villetti et al., 2015).